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Compound Name: Biotin-D-Glucose

Cat. No.: B12362642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the in vivo applications of biotinylated

glucose derivatives. This document includes summaries of key quantitative data, detailed

experimental protocols for cited experiments, and visualizations of signaling pathways and

experimental workflows.

Introduction
Biotinylated glucose derivatives are valuable tools in biomedical research, enabling the specific

targeting and visualization of cells and tissues with high glucose uptake, such as tumors and

metabolically active organs. The high affinity of biotin for avidin and streptavidin provides a

versatile platform for attaching various labels, imaging agents, or therapeutic payloads. This

document outlines two primary in vivo applications: the photoaffinity labeling of glucose

transporters (GLUTs) and the targeted delivery of therapeutics to cancer cells.

Application 1: Photoaffinity Labeling and
Quantification of Cell Surface Glucose Transporters
Biotinylated bis-glucose derivatives serve as powerful photoaffinity labels to quantify the

abundance of glucose transporters on the cell surface in intact tissues. This technique is crucial

for studying glucose metabolism and the effects of physiological stimuli, such as insulin, on

glucose uptake.
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Quantitative Data Summary
Parameter

Biotinylated
Probe

Tissue
Fold Increase
with Insulin

Reference

Cell Surface

GLUT4 Content

bio-LC-ATB-

BGPA
Mouse Heart ~3-fold [1]

Cell Surface

GLUT1 Content

bio-LC-ATB-

BGPA
Mouse Heart 1.5-fold [1]

Experimental Workflow: GLUT Photoaffinity Labeling
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In Vivo / Ex Vivo Procedure

Sample Processing

Detection & Quantification

Infusion of Biotinylated
Bis-Glucose Photolabel

(bio-LC-ATB-BGPA)
into intact heart

UV Photolysis
to covalently link probe

to GLUTs

Insulin Stimulation
(optional, for comparison)

Heart Tissue
Homogenization

Membrane Fraction
Isolation

Solubilization of
Membrane Proteins

Incubation with
Streptavidin-Agarose Beads

Washing to remove
non-biotinylated proteins

Elution of Biotinylated
GLUTs

SDS-PAGE and
Western Blotting

Detection with
GLUT-specific antibodies

Densitometry for
Quantification
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Liposome Design

In Vivo Administration & Targeting

Cellular Uptake Mechanism

Drug-loaded Liposome

Surface Modification with
Biotin and Glucose Ligands

Bio-Glu-Liposome

Intravenous Injection
into Tumor-Bearing Mouse

Circulation and
Accumulation at Tumor Site

(EPR Effect)

Binding to Biotin and
Glucose Transporters on

Cancer Cell Surface

Receptor-Mediated Endocytosis

Internalization of Liposome

Intracellular Drug Release

Therapeutic Effect
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Cell Engineering

In Vivo Biotinylation & Targeting

Imaging

Transduce Target Cells
(e.g., Tumor Cells)

with a vector expressing a
membrane-bound reporter fused

to a Biotin Acceptor Peptide (BAP)

Expression of the
BAP-fusion protein on

the cell surface

Endogenous Biotin Ligase
attaches biotin to the BAP

Systemic Administration of
Streptavidin conjugated to

an imaging agent (e.g.,
fluorophore, radionuclide)

High-affinity binding of
Streptavidin-conjugate to

biotinylated cells

In Vivo Imaging
(e.g., Fluorescence, SPECT, MRI)

to visualize the location
of the target cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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